Cas no 1261984-86-4 (2-(4-t-Butylsulfamoylphenyl)phenol)

2-(4-t-Butylsulfamoylphenyl)phenol is a specialized organic compound featuring a phenolic hydroxyl group and a tert-butylsulfamoylphenyl moiety. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of sulfonamide-based active ingredients. The tert-butyl group enhances steric hindrance, potentially improving metabolic stability in drug candidates. This compound exhibits moderate solubility in polar organic solvents, facilitating its use in synthetic applications. Its dual functional groups allow for selective derivatization, enabling tailored modifications for target applications. The sulfamoyl linkage provides a robust scaffold for further chemical transformations, making it a versatile building block in medicinal chemistry and material science research.

2-(4-t-Butylsulfamoylphenyl)phenol structure

1261984-86-4 structure

Product Name:2-(4-t-Butylsulfamoylphenyl)phenol

CAS No:1261984-86-4

MF:C₁₆H₁₉NO₃S

MW:305.391963243485

MDL:MFCD18313061

CID:5148740

Update Time:2026-03-03

2-(4-t-Butylsulfamoylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- 2-(4-t-Butylsulfamoylphenyl)phenol
- MDL： MFCD18313061
- Inchi： 1S/C16H19NO3S/c1-16(2,3)17-21(19,20)13-10-8-12(9-11-13)14-6-4-5-7-15(14)18/h4-11,17-18H,1-3H3
- InChI Key： NJCKNEHVAHECRG-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C2C=CC=CC=2O)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 427
XLogP3: 3
Topological Polar Surface Area: 74.8

2-(4-t-Butylsulfamoylphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319056-5 g	2-(4-t-Butylsulfamoylphenyl)phenol, 95%; .	1261984-86-4	95%	5g	€1159.00	2023-04-26
abcr	AB319056-5g	2-(4-t-Butylsulfamoylphenyl)phenol, 95%; .	1261984-86-4	95%	5g	€1159.00	2025-04-21

2-(4-t-Butylsulfamoylphenyl)phenol Related Literature

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5. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651

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